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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
methanesulfonate

cat. No.: B1280661

An In-depth Technical Guide to 1-Butyl-3-methylimidazolium methanesulfonate for
Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the ionic liquid 1-Butyl-3-
methylimidazolium methanesulfonate ([BMIM][MeSOs]), tailored for researchers, scientists,
and professionals in drug development. This document covers its commercial availability, key
technical specifications, and detailed experimental protocols for its primary applications.

Commercial Availability and Specifications

1-Butyl-3-methylimidazolium methanesulfonate is readily available from several commercial
suppliers, ensuring a consistent supply for research and development purposes. The table
below summarizes the offerings from major chemical providers.
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Molecular

] ) CAS Molecular ) Melting Point
Supplier Purity Weight (
Number Formula ((®)]
g/mol )
Thermo
Fisher 298.5%
o 342789-81-5  CoHi1sN203S  234.32 71.0-77.0
Scientific (HPLC)
(Alfa Aesar)
Sigma-
Aldrich >95% 342789-81-5 CoH1sN203S 234.32 75-80
(Merck)
Santa Cruz
Biotechnolog >95% 342789-81-5 CoH1sN203S 234.32
y
Chem-Impex  298% (HPLC) 342789-81-5 CoH18N203S 234.31 74 -78
loLiTec >99% 342789-81-5 CoH1sN203S 234.32 73

Core Applications and Experimental Protocols

1-Butyl-3-methylimidazolium methanesulfonate is a versatile ionic liquid with applications

spanning green chemistry, catalysis, electrochemistry, and biomass processing. Its utility in

enhancing the solubility of poorly soluble drugs also makes it a person of interest in

pharmaceutical formulations.[1]

Synthesis of 1-Butyl-3-methylimidazolium

methanesulfonate

While commercially available, in-house synthesis can be performed. A common method

involves a two-step process: the synthesis of 1-butyl-3-methylimidazolium chloride ([BMIM]CI)

followed by an anion exchange reaction.

Step 1: Synthesis of 1-Butyl-3-methylimidazolium Chloride ([BMIM]CI)

e Reactants: 1-methylimidazole and 1-chlorobutane.
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e Procedure:

React equimolar amounts of 1-methylimidazole and 1-chlorobutane.[2]

o

[¢]

The reaction can be carried out under reflux at 60°C for 48 hours.[2]

After cooling, the product is washed with ethyl acetate to remove unreacted starting

[¢]

materials.[2]
o The remaining solvent is removed under vacuum.[2]
Step 2: Anion Exchange
o Reactants: [BMIM]CI and a methanesulfonate salt (e.g., sodium methanesulfonate).

e Procedure:

[e]

Dissolve [BMIM]CI in a suitable solvent.

Add an equimolar amount of the methanesulfonate salt.

[e]

The resulting sodium chloride precipitate is filtered off.

o

[¢]

The solvent is removed under reduced pressure to yield 1-Butyl-3-methylimidazolium

methanesulfonate.
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Synthesis workflow for 1-Butyl-3-methylimidazolium methanesulfonate.

Application in Biomass Processing

[BMIM][MeSOs] and similar ionic liquids are effective solvents for the pretreatment of
lignocellulosic biomass, a critical step in the production of biofuels and other bio-based
chemicals. The ionic liquid disrupts the complex structure of the biomass, making the cellulose
more accessible for enzymatic hydrolysis.

Experimental Protocol: Lignocellulosic Biomass Pretreatment

o Biomass Preparation: The raw biomass (e.g., wood chips, straw) is first milled to a fine
powder.

» Dissolution: The milled biomass is mixed with 1-Butyl-3-methylimidazolium
methanesulfonate and heated with stirring. Typical conditions can range from 100-150°C for
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several hours.

Regeneration: An anti-solvent, usually water, is added to the mixture. This causes the
cellulose-rich material to precipitate.

Separation: The regenerated cellulose is separated from the ionic liquid and dissolved lignin
by filtration or centrifugation.

Washing and Drying: The cellulose is washed thoroughly to remove any residual ionic liquid
and then dried.

Enzymatic Hydrolysis: The pretreated cellulose is then subjected to enzymatic hydrolysis to
produce fermentable sugars.
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Workflow for biomass pretreatment using 1-Butyl-3-methylimidazolium methanesulfonate.
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Application in Electrochemistry

The wide electrochemical window and good ionic conductivity of [BMIM][MeSOs] make it a
suitable electrolyte for various electrochemical applications, including batteries,
supercapacitors, and electrodeposition.

Experimental Protocol: Cyclic Voltammetry

» Electrolyte Preparation: Prepare a solution of the analyte of interest in 1-Butyl-3-
methylimidazolium methanesulfonate. The ionic liquid itself serves as the supporting
electrolyte.

o Cell Assembly: A standard three-electrode cell is used, consisting of a working electrode
(e.q., glassy carbon, platinum), a reference electrode (e.g., Ag/AgCl), and a counter
electrode (e.g., platinum wire).

e Measurement: The cyclic voltammogram is recorded by scanning the potential of the working
electrode and measuring the resulting current. This provides information about the redox
processes of the analyte.

Preparation

[BMIM][MeSO3]
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Experimental workflow for cyclic voltammetry using 1-Butyl-3-methylimidazolium
methanesulfonate.

Concluding Remarks
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1-Butyl-3-methylimidazolium methanesulfonate is a valuable ionic liquid for a range of
scientific and industrial applications. Its favorable physicochemical properties, coupled with its
commercial availability, make it an attractive option for researchers exploring green chemistry,
advanced materials, and novel drug delivery systems. The experimental protocols and
workflows provided in this guide serve as a starting point for the practical application of this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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